Cas no 1004665-93-3 (1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine)

• Product Name: 1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine
• CAS No: 1004665-93-3
• MF: C₁₉H₁₈ClN₃O₃S
• MW: 403.882522106171
• CID: 5381793
• Update Time: 2025-06-14

1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 5-[1-(benzenesulfonyl)piperidin-4-yl]-3-(4-chlorophenyl)-1,2,4-oxadiazole
• 1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine

• Inchi： 1S/C19H18ClN3O3S/c20-16-8-6-14(7-9-16)18-21-19(26-22-18)15-10-12-23(13-11-15)27(24,25)17-4-2-1-3-5-17/h1-9,15H,10-13H2
• InChI Key： XOTQBZLJYDVISZ-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(S(C3=CC=CC=C3)(=O)=O)CC2)=NC(C2=CC=C(Cl)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine

Comprehensive Overview of 1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine (CAS No. 1004665-93-3)

The compound 1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine (CAS No. 1004665-93-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzenesulfonyl group and the 1,2,4-oxadiazole ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine has surged, driven by the need for innovative drug discovery and sustainable agrochemical solutions. The oxadiazole moiety, in particular, is known for its versatility in medicinal chemistry, often contributing to enhanced metabolic stability and binding affinity. This compound's piperidine ring further augments its pharmacological profile, making it a subject of intense study in academic and industrial laboratories.

The synthesis of CAS No. 1004665-93-3 involves multi-step organic reactions, including sulfonylation and cyclization, to achieve the desired molecular architecture. Its 4-chlorophenyl substituent introduces electron-withdrawing characteristics, which can influence the compound's reactivity and interaction with biological systems. Such properties are critical in the design of inhibitors or modulators for therapeutic targets, aligning with current trends in precision medicine and targeted therapy.

From an industrial perspective, 1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine is also explored for its potential in material science, particularly in the development of advanced polymers and coatings. Its aromatic and heterocyclic components contribute to thermal stability and resistance to degradation, which are highly valued in high-performance materials. This dual applicability in life sciences and materials engineering underscores its versatility and broadens its market appeal.

Environmental and regulatory considerations are paramount when working with such compounds. While CAS No. 1004665-93-3 is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols to minimize ecological impact. The growing emphasis on green chemistry has spurred interest in optimizing its synthesis to reduce waste and energy consumption, reflecting the broader shift toward sustainable chemical practices.

In summary, 1-(benzenesulfonyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidine represents a compelling example of modern chemical innovation. Its structural complexity and functional diversity position it at the intersection of multiple scientific disciplines, offering opportunities for breakthroughs in drug development, agrochemicals, and advanced materials. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.